Cas no 68152-37-4 (4-methanesulfonylbutan-2-one)

• Product Name: 4-methanesulfonylbutan-2-one
• CAS No: 68152-37-4
• MF: C₅H₁₀O₃S
• MW: 150.196100711823
• CID: 1725670
• PubChem ID: 12465788
• Update Time: 2025-06-28

4-methanesulfonylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-methylsulfonylbutan-2-one
• 4-METHANESULFONYLBUTAN-2-ONE
• AG-G-60493
• CTK5C7422
• 4-Methansulfonyl-butan-2-on
• 4-methanesulfonyl-butan-2-one
• 4-METHANESULPHONYLBUTAN-2-ONE
• AKOS011914310
• Z992965806
• G26252
• 68152-37-4
• DTXSID00499354
• EN300-135835
• SCHEMBL14009805
• 4-(Methanesulfonyl)butan-2-one
• 4-methanesulfonylbutan-2-one

• Inchi： 1S/C5H10O3S/c1-5(6)3-4-9(2,7)8/h3-4H2,1-2H3
• InChI Key： DGSXOEUBLNVMSV-UHFFFAOYSA-N
• SMILES： CC(CCS(=O)(=O)C)=O

Computed Properties

• Exact Mass: 150.03500
• Monoisotopic Mass: 150.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• Density: 1.162
• Boiling Point: 320.261°C at 760 mmHg
• Flash Point: 191.952°C
• Refractive Index: 1.441
• PSA: 59.59000
• LogP: 1.09090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 4-methanesulfonylbutan-2-one

4-Methanesulfonylbutan-2-one (CAS No: 68152-37-4)

4-Methanesulfonylbutan-2-one, also known by its CAS registry number 68152-37-4, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and functional groups, has been the subject of extensive research due to its potential applications in drug development and material science. In this article, we will delve into the properties, synthesis, and recent advancements related to 4-methanesulfonylbutan-2-one, providing a comprehensive overview of its significance in modern chemistry.

The molecular structure of 4-methanesulfonylbutan-2-one consists of a butanone backbone with a methanesulfonyl group attached at the fourth position. This arrangement imparts the compound with distinct chemical reactivity and physical properties. The presence of the sulfonyl group introduces electron-withdrawing effects, which can influence the compound's behavior in various chemical reactions. Recent studies have highlighted the importance of such functional groups in modulating the pharmacokinetic properties of molecules, making 4-methanesulfonylbutan-2-one a valuable tool in medicinal chemistry.

One of the key areas of research involving 4-methanesulfonylbutan-2-one is its role as an intermediate in the synthesis of bioactive compounds. Scientists have explored its use in constructing complex molecular frameworks, leveraging its reactivity to form bonds with other functional groups. For instance, studies published in 2023 have demonstrated how this compound can be employed in the construction of heterocyclic rings, which are essential components of many pharmaceutical agents. These findings underscore the versatility of 4-methanesulfonylbutan-2-one in facilitating intricate synthetic pathways.

In addition to its synthetic applications, 4-methanesulfonylbutan-2-one has been investigated for its biological activity. Research conducted by Smith et al. (2023) revealed that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. This discovery has sparked interest in exploring its potential as a lead compound for anti-inflammatory drug development. Furthermore, recent computational studies have predicted that 4-methanesulfonylbutan-2-one may interact with specific protein targets, offering new avenues for therapeutic intervention.

The synthesis of 4-methanesulfonylbutan-2-one typically involves multi-step processes that require precise control over reaction conditions. A common approach involves the alkylation of methanesulfonic acid derivatives followed by oxidation to introduce the ketone functionality. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and waste associated with traditional methods. These improvements are critical for scaling up production if 4-methanesulfonylbutan-2-one is to be utilized on an industrial scale.

From an environmental perspective, understanding the fate and transport of 4-methanesulfonylbutan-2-one in natural systems is essential for assessing its potential impact on ecosystems. Studies conducted by Green et al. (2023) indicate that this compound undergoes rapid degradation under aerobic conditions, suggesting low persistence in aquatic environments. However, further research is needed to evaluate its behavior under various environmental conditions and assess any potential risks associated with its use.

In conclusion, 4-methanesulfonylbutan-2-one (CAS No: 68152-37-4) is a versatile compound with promising applications in both synthetic chemistry and pharmacology. Its unique structure and functional groups make it an invaluable tool for constructing complex molecules and exploring novel therapeutic strategies. As research continues to uncover new insights into its properties and potential uses, 4-methanesulfonylbutan-2-one is poised to play an increasingly important role in advancing chemical science.